Cas no 1914-66-5 (2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid)

• Product Name: 2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid
• CAS No: 1914-66-5
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 230712
• PubChem ID: 251423
• Update Time: 2025-06-24

2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid
• 2-(2,4-dichlorophenoxy)-2-methyl-propanoic acid
• 2-(2,4-dichlorophenoxy)-2-methylpropionic acid
• 2-(2,4-dichloro-phenoxy)-2-methyl-propionic acid
• AC1L5JTG
• AC1Q3MEV
• ALBB-000904
• CTK0I3187
• NSC71798
• propanoic acid, 2-(2,4-dichlorophenoxy)-2-methyl-
• SureCN581884
• FT-0708293
• CS-0315083
• 2,4-dichlorophenoxyisobutyric acid
• VS-06043
• A18379
• AT13821
• NSC-71798
• MFCD03422281
• DTXSID50290919
• AKOS000308675
• 1914-66-5
• SCHEMBL581884
• DVCPZLUILSFNDO-UHFFFAOYSA-N

• MDL： MFCD03422281
• Inchi： 1S/C10H10Cl2O3/c1-10(2,9(13)14)15-8-4-3-6(11)5-7(8)12/h3-5H,1-2H3,(H,13,14)
• InChI Key： DVCPZLUILSFNDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C(=O)O)(C)C)Cl

Computed Properties

• Exact Mass: 248.00100
• Monoisotopic Mass: 248.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.372
• Melting Point: Not available
• Boiling Point: 353.2°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.553
• PSA: 46.53000
• LogP: 3.23540
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid

Introduction to 2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid (CAS No. 1914-66-5)

2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid, commonly known as MCPA, is a widely studied and utilized compound in the field of agricultural chemistry. With the CAS number 1914-66-5, MCPA is a synthetic auxin herbicide that has been extensively researched for its effectiveness in controlling broadleaf weeds in various crops, including cereals, grasslands, and pastures. This article provides a comprehensive overview of the chemical properties, applications, and recent advancements in the study of MCPA.

Chemical Structure and Properties: MCPA is a derivative of 2,4-dichlorophenoxyacetic acid (2,4-D) and belongs to the phenoxyacetic acid class of herbicides. Its molecular formula is C₁₀H₁₀Cl₂O₃, and it has a molecular weight of 247.08 g/mol. The compound is characterized by its high solubility in organic solvents and low solubility in water, which makes it suitable for formulation into various herbicidal products. The chemical structure of MCPA includes a phenoxy group and a carboxylic acid functional group, which are crucial for its herbicidal activity.

Mechanism of Action: MCPA functions by mimicking the natural plant hormone auxin. When applied to plants, it disrupts the normal auxin signaling pathways, leading to uncontrolled cell division and elongation. This results in abnormal growth patterns and ultimately the death of the plant. The specificity of MCPA towards broadleaf weeds is due to differences in auxin sensitivity between monocots (grasses) and dicots (broadleaf plants). Monocots are generally less sensitive to MCPA, making it an effective selective herbicide in cereal crops.

Applications in Agriculture: MCPA is one of the most widely used herbicides globally due to its effectiveness and low toxicity to mammals. It is commonly applied as a post-emergence treatment to control broadleaf weeds in cereal crops such as wheat, barley, and oats. Additionally, MCPA is used in grasslands and pastures to manage invasive weed species without harming the desired vegetation. The compound can be formulated into various products, including emulsifiable concentrates (EC), water-soluble powders (WP), and granules (GR), depending on the specific application requirements.

Environmental Impact: Despite its widespread use, concerns have been raised about the environmental impact of MCPA. Studies have shown that MCPA can persist in soil for several weeks to months, depending on environmental conditions such as temperature, moisture, and microbial activity. However, recent research has focused on developing more environmentally friendly formulations that reduce leaching and runoff into water bodies. For instance, encapsulated formulations have been developed to improve the controlled release of MCPA, minimizing its environmental footprint.

Toxicity and Safety: MCPA has been extensively studied for its toxicity to humans and animals. It is generally considered to have low acute toxicity when used according to label instructions. However, prolonged exposure or high concentrations can cause adverse effects such as skin irritation and eye damage. To ensure safe use, regulatory agencies such as the Environmental Protection Agency (EPA) have established strict guidelines for handling and application practices. These guidelines emphasize proper personal protective equipment (PPE) use and adherence to recommended application rates.

Recent Research Advancements: Recent advancements in the study of MCPA have focused on improving its efficacy while reducing environmental impact. One notable area of research involves the development of novel adjuvants that enhance the penetration of MCPA into plant tissues without increasing its toxicity. These adjuvants can improve herbicidal activity at lower application rates, reducing overall chemical usage. Additionally, genetic engineering techniques are being explored to develop crop varieties with enhanced resistance to broadleaf weeds, potentially reducing the reliance on chemical herbicides like MCPA.

Conclusion: MCPA (CAS No. 1914-66-5), or 2-(2,4-Dichlorophenoxy)-2-methylpropanoic acid, remains a vital tool in modern agriculture for controlling broadleaf weeds in cereal crops and grasslands. Its effectiveness, combined with ongoing research into more sustainable formulations and application methods, ensures that it will continue to play a significant role in weed management strategies. As new technologies emerge, the future of MCPA looks promising, with potential improvements in both efficacy and environmental safety.